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Compound of Interest

Compound Name: 2,4-Dichlorobenzoyl chloride

Cat. No.: B031103 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,4-Dichlorobenzoyl Chloride

Introduction
2,4-Dichlorobenzoyl chloride (CAS No. 89-75-8) is a chemical intermediate widely used in

the synthesis of pharmaceuticals, agrochemicals, and dyes.[1][2] It is a colorless to pale yellow

liquid or low-melting solid with a pungent odor.[1][3] Its molecular formula is C₇H₃Cl₃O, and it

possesses strong acylating capabilities, making it a valuable reagent in organic chemistry.[2][4]

However, its high reactivity also presents significant safety hazards. This guide provides

comprehensive safety and handling information for researchers, scientists, and drug

development professionals to mitigate the risks associated with its use. The chemical is

corrosive, reacts violently with water, and can cause severe burns and respiratory irritation.[3]

[5][6] Adherence to strict safety protocols is therefore essential.

Hazard Identification and Classification
2,4-Dichlorobenzoyl chloride is classified as a hazardous substance under the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.[3] It is crucial to

understand these hazards before handling the material.

Signal Word:Danger[3][5]

Primary Hazards:
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Corrosive to Metals: May be corrosive to metals.[5]

Skin Corrosion/Irritation: Causes severe skin burns and eye damage.[3][5][7]

Serious Eye Damage: Causes serious eye damage.[5]

Respiratory Irritation: Inhalation may cause corrosive injuries to the upper respiratory tract

and respiratory irritation.[6][8][9]

Water Reactive: Reacts violently with water, liberating toxic hydrogen chloride gas.[3][9]

Table 1: GHS Hazard Classification for 2,4-Dichlorobenzoyl chloride

Pictogram GHS Hazard Class Hazard Statement

|

alt text

| Skin Corrosion, Category 1B/1C | H314: Causes severe skin burns and eye damage.[3][5] | | |
Serious Eye Damage, Category 1 | H318: Causes serious eye damage.[5] | | | Corrosive to
Metals, Category 1 | H290: May be corrosive to metals.[5] |

Physical and Chemical Properties
Understanding the physical and chemical properties of 2,4-Dichlorobenzoyl chloride is

fundamental for its safe handling and storage.

Table 2: Physical and Chemical Properties of 2,4-Dichlorobenzoyl chloride
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Property Value Source(s)

Molecular Formula C₇H₃Cl₃O [1][4]

Molecular Weight 209.46 g/mol [4]

Appearance

Clear colorless to slightly

colored liquid or low melting

solid.[1][3]

[1][3]

Odor Pungent [1]

Melting Point 16-21 °C (61-70 °F) [3]

Boiling Point 150 °C (302 °F) at 34 mmHg [3]

Density 1.494 g/mL at 25 °C [10]

Flash Point 137 °C (278.6 °F) - closed cup [3]

Solubility

Reacts violently with water.[3]

Soluble in organic solvents like

toluene and acetone.[1][11]

[1][3][11]

| Stability | Moisture sensitive.[3] Stable under recommended storage conditions.[7] |[3][7] |

Exposure Controls and Personal Protective
Equipment (PPE)
To prevent exposure, a combination of engineering controls and appropriate personal

protective equipment must be utilized.

Engineering Controls
Ventilation: Work must be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[7][12]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[12]
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Personal Protective Equipment (PPE)
The selection of PPE depends on the specific task and the potential for exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale and Source(s)

Eye/Face Protection

Tightly fitting safety
goggles AND a face shield
(8-inch minimum).[7]

Protects against splashes
and vapors that cause
severe eye damage.[3][7]
Must be approved under
standards like NIOSH (US)
or EN 166 (EU).[7]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Viton®).

Prevents skin contact which

causes severe burns.[3][7]

Gloves must be inspected

before use and disposed of

properly after contamination.[7]

[13]

Body Protection

A complete suit protecting

against chemicals (chemical-

resistant apron or full body

suit).

Protects against skin contact

and splashes. The type of

protective equipment must be

selected according to the

concentration and amount of

the substance at the specific

workplace.[7]

| Respiratory Protection | Use a full-face respirator with appropriate cartridges (e.g., type ABEK

for organic gases/vapors, acid gases) or a self-contained breathing apparatus (SCBA) for

emergencies or high-concentration exposures. | Required to prevent inhalation of corrosive and

irritating vapors.[3][7] Respirators must be approved under standards like NIOSH (US) or CEN

(EU).[7] |
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Risk Assessment

PPE Specification

Start: Task Involving
2,4-Dichlorobenzoyl Chloride

Assess Task:
- Quantity
- Duration

- Potential for Splash/Aerosol

Low Exposure Risk
(e.g., Weighing <1g in hood)

Low

High Exposure Risk
(e.g., Large scale reaction, spill)

High

Minimum PPE:
- Safety Goggles

- Lab Coat
- Appropriate Gloves

Required PPE:
- Goggles & Face Shield

- Chemical Resistant Suit/Apron
- Appropriate Gloves

- Respiratory Protection

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2,4-Dichlorobenzoyl chloride.

Safe Handling and Storage Protocols
Handling Protocol

Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Confirm the location and functionality of the nearest fume hood, eyewash station,

and safety shower.
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Area Isolation: Handle the chemical in a designated area, such as a chemical fume hood, to

control vapor release.[12]

Dispensing: Open containers carefully in a well-ventilated area, as they may be under

pressure.[5] Avoid inhalation of vapor or mist.[7]

Reaction Setup: When setting up reactions, use equipment made of compatible materials.

Ensure the apparatus is dry to prevent violent reactions with moisture.

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[3][7]

Decontaminate all equipment and the work area. Remove contaminated clothing

immediately and wash before reuse.[3]

Storage Conditions
Location: Store in a cool, dry, and well-ventilated place.[7]

Container: Keep containers tightly closed to prevent moisture contact and leakage.[7]

Containers that have been opened must be carefully resealed and kept upright.[7]

Security: Store in a locked cabinet or a designated corrosives area.[3][14]

Incompatibilities: Store away from incompatible materials.

2,4-Dichlorobenzoyl
Chloride

Water / Moisture Strong Bases Alcohols Strong Oxidizing Agents Metals

Violent reaction,
liberates toxic

Hydrogen Chloride Gas
Exothermic reaction Exothermic reaction,

forms esters Risk of ignition Corrosive reaction

Click to download full resolution via product page
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Caption: Chemical incompatibilities of 2,4-Dichlorobenzoyl chloride.

Emergency Procedures
Immediate and appropriate action is critical in an emergency. Always show the Safety Data

Sheet (SDS) to responding medical personnel.[7]

First Aid Measures
Table 4: First Aid Protocols for Exposure

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing
is difficult or absent, give artificial
respiration. Seek immediate medical
attention.[3][7]

Skin Contact

Immediately remove all contaminated clothing.

[3] Rinse the skin with large amounts of water

for at least 15 minutes, using a safety shower if

available.[3][15] Seek immediate medical

attention.[3]

Eye Contact

Immediately rinse cautiously with plenty of water

for at least 15 minutes, also under the eyelids.

[3] Remove contact lenses if present and easy

to do.[3] Continue rinsing. Call a POISON

CENTER or doctor immediately.[3][5]

| Ingestion | Rinse mouth with water.[7] Do NOT induce vomiting.[3][7] Never give anything by

mouth to an unconscious person.[7] Seek immediate medical attention.[3] |

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]
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Special Hazards: Combustion produces toxic and corrosive gases, including carbon oxides,

phosgene, and hydrogen chloride gas.[3][7]

Protective Actions: Firefighters must wear a self-contained breathing apparatus (SCBA) and

full protective gear.[3][7] Evacuate the area and fight the fire from a distance if possible.

Accidental Release Measures (Spills)
A spill of 2,4-Dichlorobenzoyl chloride requires a prompt and careful response.
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Spill Occurs

Assess Spill
- Is it safe to approach?

- Size of spill?

Evacuate Area
Alert Others

Call for Assistance

No / Large Spill

Don Appropriate PPE
(Full protection, incl. respirator)

Yes / Small Spill

Ensure Adequate Ventilation
(Increase fume hood sash flow)

Contain Spill
Use inert, non-combustible

absorbent material
(e.g., sand, vermiculite)

Collect Material
Use non-sparking tools.

Place in a suitable, labeled,
closed container for disposal

Decontaminate Area
and equipment

Dispose of Waste
as Hazardous Material

(Follow institutional protocols)

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Spill Cleanup Protocol:

Evacuate: Evacuate non-essential personnel from the spill area.[7]

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate PPE, including respiratory protection, before approaching the

spill.[7]

Contain: Do not let the product enter drains.[7] Soak up the spill with an inert, dry, non-

combustible absorbent material like sand or vermiculite.[7][15]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, sealable, and properly labeled container for hazardous waste disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste through a licensed disposal company, following all local and

national regulations.[3]

Stability and Reactivity
Table 5: Chemical Reactivity and Incompatibilities
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Condition/Material Hazard

Stability

Stable under normal, dry storage
conditions.[7] It is sensitive to moisture.
[3]

Water / Moisture
Reacts violently, producing toxic and corrosive

hydrogen chloride gas.[3][9]

Strong Bases
Incompatible; can cause a strong exothermic

reaction.[3]

Alcohols
Incompatible; can cause an exothermic reaction.

[3]

Strong Oxidizing Agents Incompatible; may result in ignition.[15]

Conditions to Avoid Exposure to moist air or water.[3]

| Hazardous Decomposition Products | Thermal decomposition can release carbon monoxide

(CO), carbon dioxide (CO₂), phosgene, and hydrogen chloride gas.[3][7] |

Toxicological Information
Routes of Exposure: Inhalation, ingestion, skin contact, eye contact.

Acute Effects: The substance is corrosive and causes severe burns upon contact with skin,

eyes, and mucous membranes.[3] Inhalation can lead to corrosive injuries to the respiratory

system.[6] It is also a lachrymator, meaning it irritates the eyes and causes tearing.[7][9]

Chronic Effects: No components of this product are listed as probable, possible, or confirmed

human carcinogens by IARC.[7] Long-term toxicological properties have not been fully

investigated.[3]

Disposal Considerations
All waste materials, including contaminated absorbents and PPE, must be treated as

hazardous waste.

Procedure: Offer surplus and non-recyclable solutions to a licensed disposal company.[7]
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Container: Dispose of the material in its original container or a suitable, approved, and

labeled waste container.[3]

Regulations: Disposal must be in accordance with all applicable federal, state, and local

environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031103#safety-and-handling-precautions-for-2-4-
dichlorobenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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